Cas no 2137937-03-0 (Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]-)

• Product name: Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2137937-03-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5294700

Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H23NO4/c1-16(2)9-13(17(3,11-16)14(19)20)18-15(21)22-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： SIWRPDCPFIYKAS-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CC(C)(C)CC1NC(OCC1=CC=CC=C1)=O

Additional information on Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]-

Comprehensive Overview of Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137937-03-0)

Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137937-03-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentane backbone and carbamate functional group, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The molecular structure of Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- includes a 1,4,4-trimethylcyclopentane core, which contributes to its steric and electronic properties. The presence of the (phenylmethoxy)carbonyl]amino moiety enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This compound is frequently discussed in the context of peptide mimetics and small molecule inhibitors, as its structure can mimic natural substrates in enzymatic reactions.

In recent years, the demand for high-purity synthetic intermediates like Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- has surged, driven by advancements in targeted drug delivery and personalized medicine. Scientists are investigating its role in the design of bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders. Its compatibility with green chemistry principles also makes it a subject of interest for sustainable pharmaceutical manufacturing.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Researchers are optimizing protocols to produce Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- with high yield and minimal environmental impact. Additionally, its stability under various conditions is a critical factor for its application in long-term studies. The compound's solubility profile and compatibility with common solvents are also key considerations for laboratory use.

Another area of interest is the compound's potential in catalysis and asymmetric synthesis. Its rigid cyclopentane structure can serve as a scaffold for chiral catalysts, enabling the production of enantiomerically pure compounds. This aligns with the growing focus on stereoselective synthesis in the pharmaceutical industry, where the demand for single-enantiomer drugs is increasing.

From a commercial perspective, Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing and batch-to-batch consistency are common concerns among buyers, highlighting the need for reliable sourcing. The compound's analytical data, including NMR and HPLC profiles, are essential for quality assurance in academic and industrial settings.

In summary, Cyclopentanecarboxylic acid, 1,4,4-trimethyl-2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137937-03-0) represents a valuable tool for modern chemical research. Its multifaceted applications, from drug discovery to catalysis, underscore its importance in the scientific community. As research continues to uncover new uses for this compound, its relevance in cutting-edge science is expected to grow.